![molecular formula C20H30O2 B1206515 6alpha-Methyltestosterone CAS No. 13251-86-0](/img/structure/B1206515.png)
6alpha-Methyltestosterone
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Overview
Description
17beta-Hydroxy-6alpha-methylandrost-4-en-3-one is a 3-hydroxy steroid. It has a role as an androgen.
Scientific Research Applications
Androgenic and Estrogenic Effects in Aquatic Life
The synthetic androgen 17alpha-methyltestosterone has been studied for its effects on sexual development and reproductive performance in aquatic species like the fathead minnow. Researchers found that it induces both androgenic and estrogenic effects, particularly affecting females with atretic follicles and male-specific sex characteristics. This study highlights the compound's potential impact on aquatic ecosystems (Pawlowski et al., 2004).
Liver Enzyme Induction
Research on the rare minnow, Gobiocypris rarus, has shown that 17alpha-methyltestosterone affects liver enzymes responsible for its metabolism. The study provides insights into the metabolic pathways of this synthetic androgen in fish, potentially informing aquaculture practices (Gao et al., 2014).
Steroid Metabolism in Fetal Development
Investigations into human fetal liver metabolism have identified 6alpha-hydroxytestosterone as a product of testosterone metabolism. This finding contributes to our understanding of steroid hormone metabolism during fetal development (Lisboa & Gustafsson, 1969).
Detection in Animal Products
Studies have developed methods to detect 17alpha-methyltestosterone in bovine hair, aiding in monitoring its use as a growth promoter in meat-producing animals. Such methods are crucial for ensuring food safety and regulatory compliance (Regal et al., 2010).
Impact on Fish Reproduction
In African catfish, 17alpha-methyltestosterone has been found to affect seminal vesicle development and semen release. This research could inform approaches to improve semen collection in aquaculture (Viveiros et al., 2001).
Analytical Techniques for Fish Feeds
An HPLC method for quantifying 17alpha-methyltestosterone in fish feed has been developed, supporting its regulated use in fish gender manipulation (Marwah et al., 2005).
Properties
13251-86-0 | |
Molecular Formula |
C20H30O2 |
Molecular Weight |
302.5 g/mol |
IUPAC Name |
(6S,8R,9S,10R,13S,14S,17S)-17-hydroxy-6,10,13-trimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C20H30O2/c1-12-10-14-15-4-5-18(22)20(15,3)9-7-16(14)19(2)8-6-13(21)11-17(12)19/h11-12,14-16,18,22H,4-10H2,1-3H3/t12-,14-,15-,16-,18-,19+,20-/m0/s1 |
InChI Key |
QRHBXQAFGLVWFW-JQMFHEMUSA-N |
Isomeric SMILES |
C[C@H]1C[C@H]2[C@@H]3CC[C@@H]([C@]3(CC[C@@H]2[C@@]4(C1=CC(=O)CC4)C)C)O |
SMILES |
CC1CC2C3CCC(C3(CCC2C4(C1=CC(=O)CC4)C)C)O |
Canonical SMILES |
CC1CC2C3CCC(C3(CCC2C4(C1=CC(=O)CC4)C)C)O |
13251-86-0 | |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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